2,2-Dimethyl-5-hexenoic acid ethyl ester
Cat. No. B8588241
M. Wt: 170.25 g/mol
InChI Key: KPZKSADDJZMHQF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
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REACTION_SMILES
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[Al+3:2].[CH3:7][C:8]([C:9](=[O:10])[O:11][CH2:12][CH3:13])([CH2:14][CH2:15][CH:16]=[CH2:17])[CH3:18].[H-:1].[H-:4].[H-:5].[H-:6].[Li+:3]>>[CH3:7][C:8]([CH2:9][OH:10])([CH2:14][CH2:15][CH:16]=[CH2:17])[CH3:18]
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[Al+3]
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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C=CCCC(C)(C)C(=O)OCC
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[Li+]
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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C=CCCC(C)(C)CO
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
